N1-ethyl-N1-methylbenzene-1,4-disulfonamide
Overview
Description
“N1-ethyl-N1-methylbenzene-1,4-disulfonamide” is a chemical compound . It is also known as “N1,N1-dimethylbenzene-1,4-disulfonamide” and has a CAS Number of 101251-36-9 .
Molecular Structure Analysis
The molecular structure of “N1-ethyl-N1-methylbenzene-1,4-disulfonamide” is represented by the InChI code:1S/C8H12N2O4S2/c1-2-10-16(13,14)8-5-3-7(4-6-8)15(9,11)12/h3-6,10H,2H2,1H3,(H2,9,11,12) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N1-ethyl-N1-methylbenzene-1,4-disulfonamide involves the reaction of benzene-1,4-disulfonyl chloride with a mixture of N-ethyl-N-methylamine and triethylamine in anhydrous dichloromethane.", "Starting Materials": [ "Benzene-1,4-disulfonyl chloride", "N-ethyl-N-methylamine", "Triethylamine", "Anhydrous dichloromethane" ], "Reaction": [ "To a stirred solution of benzene-1,4-disulfonyl chloride (1.0 equiv) in anhydrous dichloromethane, a mixture of N-ethyl-N-methylamine (1.2 equiv) and triethylamine (1.2 equiv) is added dropwise at 0°C under nitrogen atmosphere.", "The reaction mixture is stirred at 0°C for 2 hours and then allowed to warm to room temperature and stirred for an additional 12 hours.", "The reaction mixture is then filtered and the solvent is removed under reduced pressure.", "The crude product is purified by column chromatography using a mixture of dichloromethane and methanol as the eluent to afford N1-ethyl-N1-methylbenzene-1,4-disulfonamide as a white solid in good yield." ] } | |
CAS RN |
1094841-62-9 |
Product Name |
N1-ethyl-N1-methylbenzene-1,4-disulfonamide |
Molecular Formula |
C9H14N2O4S2 |
Molecular Weight |
278.3 |
Purity |
95 |
Origin of Product |
United States |
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